2-Hydroxy-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid

• IUPAC Name: 2-oxo-5-(4-pyrrolidin-1-ylsulfonylphenyl)-1H-pyridine-3-carboxylic acid
• InChI: InChI=1S/C16H16N2O5S/c19-15-14(16(20)21)9-12(10-17-15)11-3-5-13(6-4-11)24(22,23)18-7-1-2-8-18/h3-6,9-10H,1-2,7-8H2,(H,17,19)(H,20,21)
• InChI Key: TYIZTGUDODQUIW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=CNC(=O)C(=C3)C(=O)O
• Molecular Formula: C16H16N2O5S
• DSSTOX Substance ID: DTXSID10688479
• Molecular Weight: 348.4 g/mol
• CAS No.: 1262004-71-6

Description

2-Hydroxy-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid is a nicotinic acid derivative characterized by a hydroxyl group at the 2-position of the pyridine ring and a 4-(pyrrolidin-1-ylsulfonyl)phenyl substituent at the 5-position.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Hydroxy-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid typically involves multi-step organic reactions. One common synthetic route includes:

Formation of the Pyrrolidin-1-ylsulfonyl Intermediate: This step involves the reaction of pyrrolidine with a sulfonyl chloride derivative under basic conditions to form the pyrrolidin-1-ylsulfonyl group.

Coupling with Nicotinic Acid Derivative: The pyrrolidin-1-ylsulfonyl intermediate is then coupled with a nicotinic acid derivative using a coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic route to improve yield and purity. This could include the use of continuous flow reactors and automated synthesis platforms to scale up the production process efficiently.

Chemical Reactions Analysis

Types of Reactions

2-Hydroxy-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The nitro group (if present) can be reduced to an amine.

Substitution: The sulfonyl group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Reagents such as PCC (Pyridinium chlorochromate) or KMnO4 (Potassium permanganate) can be used.

Reduction: Reagents like LiAlH4 (Lithium aluminium hydride) or H2/Pd (Hydrogen gas with palladium catalyst) are common.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the hydroxyl group would yield a ketone or aldehyde, while reduction of a nitro group would yield an amine.

Scientific Research Applications

2-Hydroxy-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a ligand in biochemical assays to study protein-ligand interactions.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of 2-Hydroxy-5-(4-(pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid involves its interaction with specific molecular targets. The pyrrolidin-1-ylsulfonyl group can interact with proteins or enzymes, potentially inhibiting their activity. The nicotinic acid core may also play a role in binding to receptors or other biomolecules, influencing various biochemical pathways.

Comparison with Similar Compounds

a) Sulfonyl Group Variations

• The target compound and the 2-ethoxy derivative share a sulfonyl group, which enhances polar interactions with biological targets.
• The fluorophenyl derivative lacks a sulfonyl group but incorporates fluorine, which improves metabolic stability and membrane permeability .

b) Substituent Position and Bioactivity

• The 2-hydroxy group in the target and increases acidity (pKa ~3–4), favoring ionization at physiological pH and influencing solubility. In contrast, the 2-ethoxy group in reduces acidity, enhancing lipid solubility for blood-brain barrier penetration .
• The 5-position substituents vary widely: pyrrolidine sulfonyl (target), piperidinyl , fluorophenyl , and pyrrolyl . These modifications impact steric bulk and electronic profiles, affecting interactions with enzymes like kinases or phosphatases .

c) Toxicity and Stability

• The piperidinyl derivative exhibits low acute toxicity (oral LD₅₀ > 2,000 mg/kg), whereas sulfonyl-containing compounds like the target and may require careful handling due to reactive intermediates during synthesis .
• Fluorine in reduces oxidative degradation, while the pyrrolidine sulfonyl group in the target may increase susceptibility to hydrolysis under acidic conditions .

Research Findings and Implications

• Medicinal Chemistry : Sulfonyl-containing nicotinic acid derivatives (target, ) are prioritized in kinase inhibitor design due to their ability to anchor to ATP-binding pockets .
• Solubility vs. Bioavailability : The target’s hydroxyl and sulfonyl groups may improve aqueous solubility over the ethylpiperazine derivative , but this could reduce membrane permeability, necessitating formulation optimization.
• Synthetic Challenges : Introducing the 4-(pyrrolidin-1-ylsulfonyl)phenyl group requires multi-step synthesis, including sulfonation and coupling reactions, as seen in analogous compounds .